Cas no 169822-66-6 (1,5-Dioxaspiro[5.5]undecane-9-carboxylic acid, 3,3-diMethyl-)

• Product Name: 1,5-Dioxaspiro[5.5]undecane-9-carboxylic acid, 3,3-diMethyl-
• CAS No: 169822-66-6
• MF: C₁₂H₂₀O₄
• MW: 228.284804344177
• CID: 2194286
• Update Time: 2025-10-28

1,5-Dioxaspiro[5.5]undecane-9-carboxylic acid, 3,3-diMethyl- Chemical and Physical Properties

Names and Identifiers

• 1,5-Dioxaspiro5.5undecane-9-carboxylic acid,3,3-dimethyl-
• 3,3-dimethyl-1,5-dioxaspiro[5.5]undecane-9-carboxylic acid
• 1,5-Dioxaspiro[5.5]undecane-9-carboxylic acid, 3,3-diMethyl-
• 1,5-Dioxaspiro[5.5]undecane-9-carboxylic acid,3,3-dimethyl-
• CID 73010597

• Inchi： 1S/C12H20O4/c1-11(2)7-15-12(16-8-11)5-3-9(4-6-12)10(13)14/h9H,3-8H2,1-2H3,(H,13,14)
• InChI Key： SJJHVUGBGCVKPB-UHFFFAOYSA-N
• SMILES： O1CC(C)(C)COC21CCC(C(=O)O)CC2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 265
• Topological Polar Surface Area: 55.8

Experimental Properties

• Density: 1.15±0.1 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 359.3±42.0 °C(Predicted)
• Solubility: Slightly soluble (21 g/l) (25 º C),
• pka: 4.61±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Acetals
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Acetals

Additional information on 1,5-Dioxaspiro[5.5]undecane-9-carboxylic acid, 3,3-diMethyl-

1,5-Dioxaspiro[5.5]undecane-9-carboxylic acid, 3,3-diMethyl-

The compound 1,5-Dioxaspiro[5.5]undecane-9-carboxylic acid, 3,3-diMethyl- (CAS No: 169822-66-6) is a unique organic molecule with a spirocyclic structure that has garnered attention in various fields of chemistry and materials science. This compound belongs to the class of spiro compounds, which are characterized by two rings sharing a single atom—the spiro atom—in this case, the oxygen atom in the dioxane ring system.

Spiro compounds have been extensively studied due to their potential applications in drug design, polymer chemistry, and as building blocks for advanced materials. The dioxaspiro[5.5]undecane framework in this compound provides a rigid and versatile structure that can be further functionalized for specific purposes. The presence of the carboxylic acid group at position 9 adds reactivity and versatility to the molecule, enabling it to participate in various chemical reactions such as esterification and amidation.

Recent studies have highlighted the importance of spirocyclic systems in enhancing the bioavailability and pharmacokinetic properties of drugs. The 3,3-diMethyl substitution on the spirocyclic core introduces steric hindrance, which can influence the molecule's solubility and stability. This feature makes it a promising candidate for drug delivery systems and as a precursor in medicinal chemistry.

The synthesis of 1,5-Dioxaspiro[5.5]undecane-9-carboxylic acid, 3,3-diMethyl- involves a multi-step process that typically includes ring-closing reactions and functional group transformations. Researchers have explored various methodologies to optimize the synthesis pathway, ensuring high yields and purity of the final product.

In terms of applications, this compound has shown potential in polymer chemistry as a monomer for synthesizing advanced polymers with tailored properties such as high thermal stability and mechanical strength. Its unique structure allows for controlled polymerization reactions, making it suitable for use in high-performance materials.

Furthermore, the carboxylic acid functionality of this compound enables it to serve as an intermediate in the synthesis of more complex molecules with bioactive properties. Recent advancements in medicinal chemistry have leveraged such spiro compounds to design molecules with improved bioavailability and target specificity.

The dioxaspiro[5.5]undecane system has also been investigated for its role in supramolecular chemistry, where it can act as a template or scaffold for self-assembling structures. This property opens up new avenues for its use in nanotechnology and materials science.

In conclusion, 1,5-Dioxaspiro[5.5]undecane-9-carboxylic acid, 3,3-diMethyl- (CAS No: 169822-66-6) is a versatile compound with a rich structural framework that offers numerous opportunities for further research and development across diverse scientific disciplines.